molecular formula C16H19P B8481396 Isobutyldiphenylphosphine CAS No. 5952-47-6

Isobutyldiphenylphosphine

Cat. No.: B8481396
CAS No.: 5952-47-6
M. Wt: 242.29 g/mol
InChI Key: ZMCQDWVJSMTPJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Isobutyldiphenylphosphine (hypothetical structure: (C₆H₅)₂P-CH₂CH(CH₃)₂) is a tertiary phosphine derivative characterized by two phenyl groups and an isobutyl substituent bonded to a phosphorus atom. Such phosphines are critical ligands in organometallic catalysis, influencing reaction rates and selectivity due to their steric and electronic properties.

Properties

CAS No.

5952-47-6

Molecular Formula

C16H19P

Molecular Weight

242.29 g/mol

IUPAC Name

2-methylpropyl(diphenyl)phosphane

InChI

InChI=1S/C16H19P/c1-14(2)13-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,14H,13H2,1-2H3

InChI Key

ZMCQDWVJSMTPJV-UHFFFAOYSA-N

Canonical SMILES

CC(C)CP(C1=CC=CC=C1)C2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Data Gaps

  • Synthetic Challenges : Introducing an isobutyl group would require tailored alkylation methods to avoid phosphorus oxidation.
  • Thermodynamic Stability : Larger alkyl groups (e.g., isobutyl) may lower phosphine oxidation susceptibility compared to methyl.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.